Cas no 2228606-51-5 (tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate
• CAS No: 2228606-51-5
• MF: C₁₆H₂₁F₂NO₄
• MW: 329.339051961899
• CID: 6042672
• PubChem ID: 165666573
• Update Time: 2025-05-20

tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate
• tert-butyl N-{2-[3-(difluoromethoxy)phenyl]-1-oxopropan-2-yl}-N-methylcarbamate
• 2228606-51-5
• EN300-1902059

• Inchi： 1S/C16H21F2NO4/c1-15(2,3)23-14(21)19(5)16(4,10-20)11-7-6-8-12(9-11)22-13(17)18/h6-10,13H,1-5H3
• InChI Key： YBRLCAJJZVDRQG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 329.14386448g/mol
• Monoisotopic Mass: 329.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate

Introduction to Tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228606-51-5)

Tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate, identified by its CAS number 2228606-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl protecting group, the difluoromethoxy substituent, and the 1-oxopropan-2-yl moiety, contribute to its unique reactivity and potential biological activity.

The tert-butyl group is a common protective group in organic synthesis, often employed to shield reactive hydroxyl or carboxylic acid functionalities during multi-step synthetic routes. Its stability under a variety of reaction conditions makes it an ideal choice for facilitating selective transformations. In contrast, the difluoromethoxy group is a fluorinated aromatic substituent that has been extensively studied for its ability to modulate metabolic stability and binding affinity in drug candidates. Fluorochemicals are frequently incorporated into pharmaceuticals due to their ability to enhance pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation.

The 1-oxopropan-2-yl backbone of the compound introduces a ketone-like functionality, which can participate in various organic transformations, including condensation reactions with amines or nucleophiles. This structural motif is reminiscent of β-keto esters or β-diketones, which are known for their role in Michael additions and other nucleophilic attacks. The presence of this moiety suggests that Tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate may serve as a valuable building block in the synthesis of more complex molecules, particularly those targeting neurological or anti-inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like this with greater accuracy. The combination of the difluoromethoxy group and the aromatic ring system suggests possible interactions with enzymes or receptors involved in pain signaling, neurodegeneration, or immune modulation. For instance, studies have shown that fluorinated aromatic compounds can exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the tert-butyl carbamate moiety may influence solubility and membrane permeability, factors that are critical for drug efficacy.

In the realm of drug discovery, intermediates like Tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate are often used in fragment-based drug design or library screening campaigns. These approaches leverage high-throughput screening (HTS) technologies to identify small molecules that bind to target proteins with high affinity. The structural complexity of this compound makes it an intriguing candidate for such studies, as it may provide insights into binding modes that could inspire novel therapeutic strategies. Furthermore, its carbamate core is amenable to further derivatization, allowing chemists to fine-tune its properties for specific applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes may include nucleophilic substitution reactions at the carbamate carbon, followed by functional group interconversions such as oxidation or reduction. The use of palladium-catalyzed cross-coupling reactions could also be employed to introduce the aromatic ring system efficiently. Given its complexity, process chemists often focus on developing scalable synthetic methodologies that maintain cost-effectiveness while adhering to regulatory standards.

From a regulatory perspective, compounds like Tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate must undergo rigorous evaluation before being considered for clinical use. This includes toxicity assessments, pharmacokinetic studies, and interaction profiling with biological targets. Advances in green chemistry have also prompted researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts. Techniques such as flow chemistry or biocatalysis may offer environmentally friendly alternatives to traditional batch processing methods.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules can significantly alter their electronic properties, leading to enhanced binding interactions with biological targets. For example, C-F bonds are known for their strength and rigidity, which can improve enzyme-substrate binding kinetics. Additionally, fluorine’s ability to influence metabolic pathways has led to the development of drugs with improved bioavailability and reduced clearance rates. The presence of two fluorine atoms in the difluoromethoxy group of this compound underscores its potential as a pharmacophore in drug design.

As computational methods continue to evolve, so does our ability to predict the properties of complex molecules like Tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}-N-methylcarbamate before experimental synthesis even begins. Machine learning models trained on large datasets of chemical structures and biological activities can now provide insights into optimal synthetic pathways or predict likely outcomes with remarkable accuracy. This synergy between computational chemistry and experimental organic synthesis accelerates the drug discovery pipeline significantly.

In conclusion,Tert-butyl N-{2-3-(difluoromethoxy)phenyl}-1 oxopropan - 2 - yl - N - methylcarbamate (CAS No. 2228606 - 51 - 5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in advancing both academic research and industrial applications within the life sciences sector.